Cas no 1798463-15-6 (Benzenepropanamide, N-[2-(2-chlorophenyl)-2-methoxyethyl]-4-methoxy-)

• Product Name: Benzenepropanamide, N-[2-(2-chlorophenyl)-2-methoxyethyl]-4-methoxy-
• CAS No: 1798463-15-6
• MF: C₁₉H₂₂ClNO₃
• MW: 347.835884571075
• CID: 5374956
• Update Time: 2025-07-17

Benzenepropanamide, N-[2-(2-chlorophenyl)-2-methoxyethyl]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, N-[2-(2-chlorophenyl)-2-methoxyethyl]-4-methoxy-

• Inchi： 1S/C19H22ClNO3/c1-23-15-10-7-14(8-11-15)9-12-19(22)21-13-18(24-2)16-5-3-4-6-17(16)20/h3-8,10-11,18H,9,12-13H2,1-2H3,(H,21,22)
• InChI Key： UAYKZCFFOHQXPN-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC(C2=CC=CC=C2Cl)OC)=O)=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Benzenepropanamide, N-[2-(2-chlorophenyl)-2-methoxyethyl]-4-methoxy-

Recent Advances in the Study of Benzenepropanamide, N-[2-(2-chlorophenyl)-2-methoxyethyl]-4-methoxy- (CAS: 1798463-15-6)

In recent years, the compound Benzenepropanamide, N-[2-(2-chlorophenyl)-2-methoxyethyl]-4-methoxy- (CAS: 1798463-15-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following report synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of Benzenepropanamide, N-[2-(2-chlorophenyl)-2-methoxyethyl]-4-methoxy-, has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and reproducibility. These methodological advancements are crucial for scaling up production for preclinical and clinical trials.

Pharmacological studies have revealed that this compound exhibits notable activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders. In vitro and in vivo experiments have demonstrated its efficacy in modulating receptor binding affinity, suggesting potential applications in treating conditions such as anxiety, depression, and chronic pain. The compound's mechanism of action appears to involve allosteric modulation, which offers advantages over traditional orthosteric ligands in terms of selectivity and reduced side effects.

Recent preclinical trials have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. Studies indicate favorable bioavailability and metabolic stability, with a half-life that supports once-daily dosing in potential therapeutic regimens. However, challenges remain in optimizing its blood-brain barrier permeability to enhance central nervous system (CNS) targeting. Researchers are exploring prodrug strategies and nanoparticle-based delivery systems to address this limitation.

In addition to its neurological applications, emerging research suggests that Benzenepropanamide, N-[2-(2-chlorophenyl)-2-methoxyethyl]-4-methoxy-, may have anti-inflammatory and immunomodulatory properties. Preliminary data from cell-based assays indicate its ability to inhibit pro-inflammatory cytokine production, positioning it as a candidate for autoimmune disease therapy. Further investigations are warranted to validate these findings and explore the underlying molecular pathways.

Despite these promising developments, several gaps in knowledge remain. For instance, the long-term safety profile of the compound has yet to be fully established, and comprehensive toxicology studies are needed. Additionally, the potential for drug-drug interactions requires careful evaluation, especially given its metabolic pathway involving cytochrome P450 enzymes. Future research directions may include structure-activity relationship (SAR) studies to optimize its therapeutic index and reduce off-target effects.

In conclusion, Benzenepropanamide, N-[2-(2-chlorophenyl)-2-methoxyethyl]-4-methoxy- (CAS: 1798463-15-6) represents a compelling area of research in chemical biology and drug development. Its multifaceted pharmacological properties and potential therapeutic applications underscore the importance of continued investigation. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable treatments, addressing unmet medical needs in neurology and immunology.